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Compound of Interest

6-Bromoquinolin-8-OL
Compound Name:
hydrobromide

Cat. No.: B14022421

Get Quote

Executive Summary

This guide provides a standardized protocol for preparing high-quality stock solutions of 6-
Bromogquinolin-8-ol hydrobromide, a halogenated 8-hydroxyquinoline derivative. This
compound is widely utilized in drug discovery for its metal-chelating properties (inhibiting
metalloproteases), antimicrobial activity, and potential anticancer mechanisms (topoisomerase
inhibition).

Critical Physicochemical Profile:
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Parameter Data Notes

6-Bromoquinolin-8-ol Also known as 6-Bromo-8-

Compound Name . L
hydrobromide hydroxyquinoline HBr

Verify specific salt CAS on

Core CAS (Free Base) 139399-64-7 )
vendor vial
Free Base (224.[1]05) + HBr
Molecular Weight ~304.96 g/mol (Anhydrous) (80.91). Check CoA for
hydration.
Solubility (Primary) DMSO (= 50 mM) Preferred for Stock
- Acidic due to HBr; solubility
Solubility (Secondary) Water (pH dependent)

decreases as pH neutralizes.

| Stability | Light Sensitive, Hygroscopic | Protect from light at all times. |

Scientific Background & Rationale
The Chemical Scaffold

The 8-hydroxyquinoline (8-HQ) scaffold is a "privileged structure” in medicinal chemistry. The
nitrogen atom in the quinoline ring and the hydroxyl group at position 8 form a bidentate
chelating site capable of binding divalent metal ions (Cu?*, Zn2+*, Fe2*).

e Bromine Substitution (C6): The addition of a bromine atom at position 6 increases
lipophilicity (LogP) and alters the electronic properties of the ring, potentially enhancing
membrane permeability and binding affinity compared to the parent 8-HQ.

» Hydrobromide Salt Form: The HBr salt is synthesized to improve the initial aqueous solubility
and crystalline stability of the compound compared to the free base. However, upon
dissolution in aqueous buffers, the HBr dissociates, leading to an acidic microenvironment.

Applications

o Metalloproteinase Inhibition: Depletes active site metals in enzymes like MMPs or histone

demethylases.
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» Antimicrobial: Chelates essential metals required for bacterial growth.

¢ Anticancer: Intercalation into DNA and inhibition of topoisomerase enzymes.

Safety & Pre-Analytical Handling
WARNING: 6-Bromoquinolin-8-ol hydrobromide is a halogenated organic salt. It is

potentially toxic if swallowed, inhaled, or absorbed through the skin.

e PPE: Wear nitrile gloves, safety goggles, and a lab coat. Handle powder in a fume hood to
avoid inhalation of dust.

 Light Protection: Halogenated quinolines are prone to photodegradation (dehalogenation or
oxidation). All steps must be performed under low light or using amber glassware.

» Hygroscopicity: The salt form attracts moisture. Equilibrate the vial to room temperature
before opening to prevent condensation, which alters the effective mass.

Protocol: Preparation of 50 mM Stock Solution
(DMSO)

Objective: Prepare 10 mL of a 50 mM stock solution. Solvent Selection: DMSO (Dimethyl
sulfoxide), Anhydrous, >99.9%. Rationale: DMSO prevents precipitation, inhibits microbial
growth, and ensures stability at -20°C.

Materials

e 6-Bromoquinolin-8-ol hydrobromide powder.

DMSO (sterile filtered, cell-culture grade).

Amber glass vial (scintillation vial) with PTFE-lined cap.

Vortex mixer.

Analytical balance (precision £0.1 mg).

Calculation Logic
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Always calculate based on the specific molecular weight (MW) provided on your vial's label
(accounting for hydration or salt stoichiometry).

Assuming MW = 304.96 g/mol (Anhydrous HBr salt):

Step-by-Step Workflow

» Equilibration: Remove the compound vial from the refrigerator/freezer and let it warm to
room temperature (approx. 20 mins) inside a desiccator if possible.

e Weighing: Place an amber vial on the balance and tare. Accurately weigh 152.5 mg of the
powder.

o Note: Do not return excess powder to the original stock bottle to avoid cross-
contamination.

e Solvent Addition: Add 10.0 mL of anhydrous DMSO to the vial.
» Dissolution: Vortex vigorously for 30-60 seconds.

o Observation: The solution should be clear and yellow/orange. If particles persist, sonicate
in a water bath (room temp) for 2 minutes. Avoid heating >40°C.

 Aliquoting: Dispense into small aliquots (e.g., 50 pL or 100 pL) in light-proof amber
microcentrifuge tubes.

o Why? This prevents repeated freeze-thaw cycles, which can degrade the compound.

o Storage: Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

Protocol: Working Solution Preparation (Aqueous)

Challenge: Diluting the acidic HBr stock into aqueous buffer can cause pH shifts or precipitation
if the pH approaches the pKa of the quinoline nitrogen (pKa ~5) or hydroxyl (pKa ~10).

Dilution Strategy

o Buffer Selection: Use a buffer with strong capacity (e.g., PBS, HEPES, pH 7.4).
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 Serial Dilution: Do not drop 100% DMSO stock directly into the cell culture media if possible.
Perform an intermediate dilution in buffer to check for precipitation.

o Maximum DMSO: Keep final DMSO concentration <0.5% (v/v) for cell-based assays to avoid
solvent toxicity.

Visual Workflow (Graphviz)
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Click to download full resolution via product page

Caption: Figure 1. Optimized workflow for the preparation of light-sensitive 6-Bromoquinolin-8-
ol HBr stock solution.

Quality Control (QC) & Validation

To ensure the integrity of your stock solution, perform a UV-Vis spectral scan.
Method:

e Dilute the stock to 50 uM in Methanol or Ethanol.

e Scan from 200 nm to 500 nm.

» Expected Profile:

o Lambda max (Amax): Distinct peaks around 245-255 nm and 320-330 nm (characteristic
of the quinoline core).

o Shift: In acidic media (due to HBr), the spectrum may red-shift compared to the neutral
free base.
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o Baseline: Should be flat at >450 nm (unless oxidized, which turns the solution dark
brown/black).

Troubleshooting Guide

Issue Probable Cause Corrective Action

Dilute into a larger volume of

buffer with rapid mixing.

Precipitation on dilution pH shock or high concentration
Ensure pH > 5.5 to keep the
salt soluble or < 4.
) ] o ) Discard. Prepare fresh stock in
Darkening of solution Oxidation / Light damage )
amber vials.
DMSO freezes at ~18°C. Thaw
Viscous DMSO Frozen DMSO completely at RT before
pipetting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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